Cas no 1160254-13-6 (8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160254-13-6
• MF: C₁₈H₁₄ClNO
• MW: 295.762863636017
• MDL: MFCD03421189
• CID: 4682261
• Update Time: 2025-10-29

8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-METHYL-2-(4-METHYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• 8-Methyl-2-(p-tolyl)quinoline-4-carbonyl chloride
• STL197012
• BBL014603
• R7099
• 4-quinolinecarbonyl chloride, 8-methyl-2-(4-methylphenyl)-
• 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421189
• Inchi： 1S/C18H14ClNO/c1-11-6-8-13(9-7-11)16-10-15(18(19)21)14-5-3-4-12(2)17(14)20-16/h3-10H,1-2H3
• InChI Key： IAGJAEMEVTWLRQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(C)=CC=2)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 295.076
• Monoisotopic Mass: 295.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride

Research Brief on 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160254-13-6): Recent Advances and Applications

8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160254-13-6) is a specialized quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's reactivity, stemming from the carbonyl chloride moiety, makes it a versatile building block for the construction of more complex molecular architectures.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the use of 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride as a precursor for the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to form stable amide bonds with various amine-containing pharmacophores, leading to the development of potent inhibitors targeting specific kinases involved in cancer progression. The researchers employed a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving high yields and purity of the final products. This work underscores the compound's utility in medicinal chemistry and its potential to contribute to the development of targeted therapies.

Another significant application of 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used to synthesize a series of antimicrobial agents. The study demonstrated that derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity toward mammalian cells. The researchers attributed this selectivity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that was further elucidated through molecular docking studies. These findings highlight the potential of 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride as a scaffold for the development of new antibiotics, addressing the growing concern of antimicrobial resistance.

Beyond its applications in drug discovery, 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride has also been explored in materials science. A recent study in ACS Applied Materials & Interfaces investigated its use as a functionalizing agent for carbon-based nanomaterials. The researchers found that the compound could effectively modify the surface properties of graphene oxide, enhancing its dispersibility and compatibility with polymer matrices. This modification led to improved mechanical and thermal properties of the resulting nanocomposites, suggesting potential applications in advanced materials engineering. The study provides a compelling example of how chemical intermediates like 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride can bridge the gap between chemistry and materials science.

In conclusion, 8-Methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160254-13-6) represents a versatile and valuable compound in the fields of chemical biology, pharmaceutical research, and materials science. Recent studies have demonstrated its potential as a building block for kinase inhibitors, antimicrobial agents, and functional materials, showcasing its broad applicability. As research continues to uncover new uses for this compound, it is likely to remain a focal point of innovation in these disciplines. Future work should focus on optimizing synthetic methodologies and exploring additional biological targets to fully realize its potential.